![molecular formula C17H20FN5OS B2427834 5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 868219-99-2](/img/structure/B2427834.png)
5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
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Description
5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C17H20FN5OS and its molecular weight is 361.44. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
Several studies have synthesized and evaluated the antimicrobial and antifungal properties of compounds structurally similar to "5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol". These compounds have shown good to moderate activity against a range of bacterial and fungal strains, suggesting potential applications in developing new antibiotics or antifungal agents. For instance, novel thiazolidinone derivatives exhibited antimicrobial activity against bacterial strains such as Staphylococcus aureus and Escherichia coli, as well as fungal strains including Aspergillus niger and Candida albicans (Patel, Kumari, & Patel, 2012). Similarly, a series of 2-arylbenzothiazole analogs bearing fluorine and piperazine moieties were reported to show excellent bacterial growth inhibition against Gram-positive bacteria (Al-Harthy et al., 2018).
Anti-inflammatory Activity
Compounds incorporating the thiazolo[3,2-b]-1,2,4-triazole scaffold have been synthesized and investigated for their anti-inflammatory activities. This research suggests that modifications to this core structure can lead to significant anti-inflammatory properties, potentially useful in the treatment of chronic inflammatory diseases (Tozkoparan et al., 1999).
Pesticidal Activities
Research into thiazole derivatives has also uncovered their potential as pesticidal agents. For example, certain compounds have demonstrated significant larvicidal activity against mosquito larvae and fungicidal activities against phytopathogenic fungi, suggesting their utility in agricultural pest and disease management (Choi et al., 2015).
Properties
IUPAC Name |
5-[(4-ethylpiperazin-1-yl)-(3-fluorophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H20FN5OS/c1-2-21-6-8-22(9-7-21)14(12-4-3-5-13(18)10-12)15-16(24)23-17(25-15)19-11-20-23/h3-5,10-11,14,24H,2,6-9H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUPVYMQJJNOVBW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(C2=CC(=CC=C2)F)C3=C(N4C(=NC=N4)S3)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FN5OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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